Cas no 1350885-66-3 (4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine)

• Product Name: 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine
• CAS No: 1350885-66-3
• MF: C₁₁H₁₄BrFN₂O₂
• MW: 305.143465518951
• CID: 4457178
• PubChem ID: 74788493
• Update Time: 2025-09-23

4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl [(2-bromo-3-fluoro-4-pyridinyl)methyl]carbama te
• tert-butyl (2-broMo-3-fluoropyridin-4-yl)MethylcarbaMate
• 4-(N-Boc-aMinoMethyl)-2-broMo-3-fluoropyridine
• TVXNBKLWNBIKTJ-UHFFFAOYSA-N
• tert-butyl N-[(2-bromo-3-fluoropyridin-4-yl)methyl]carbamate
• Carbamic acid, N-[(2-bromo-3-fluoro-4-pyridinyl)methyl]-, 1,1-dimethylethyl ester
• 1350885-66-3
• DTXSID101133499
• tert-Butyl ((2-bromo-3-fluoropyridin-4-yl)methyl)carbamate
• 4-(N-BOC-AMINOMETHYL)-2-BROMO-3-FLUOROPYRIDINE[1350885-66-3]
• tert-Butyl((2-bromo-3-fluoropyridin-4-yl)methyl)carbamate
• 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine

• Inchi： 1S/C11H14BrFN2O2/c1-11(2,3)17-10(16)15-6-7-4-5-14-9(12)8(7)13/h4-5H,6H2,1-3H3,(H,15,16)
• InChI Key： TVXNBKLWNBIKTJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C=CN=C(Br)C=1F

Computed Properties

• Exact Mass: 304.02227Da
• Monoisotopic Mass: 304.02227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine

Recent Advances in the Application of 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine (CAS: 1350885-66-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine (CAS: 1350885-66-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and fluoro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other targeted therapeutics, underscoring its importance in drug discovery pipelines.

One of the key areas of research involving 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine is its utility in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which are pivotal in treating B-cell malignancies. The bromo and fluoro substituents on the pyridine ring facilitate precise cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to kinase inhibitors, this compound has been employed in the design of PROTACs, a groundbreaking therapeutic modality that targets protein degradation. A recent preprint on bioRxiv detailed the use of 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine as a linker in PROTAC molecules targeting estrogen receptor alpha (ERα) for breast cancer therapy. The Boc-protected aminomethyl group provides a handle for further functionalization, while the halogenated pyridine core enhances the stability and bioavailability of the resulting conjugates.

Another notable application is in the field of positron emission tomography (PET) tracer development. Researchers at the University of California, San Francisco, utilized this compound to synthesize fluorine-18 labeled analogs for imaging studies. The presence of the fluoro substituent allowed for direct isotopic labeling, streamlining the production of radiotracers for non-invasive monitoring of disease progression and treatment response.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine. A 2022 study in Organic Process Research & Development addressed these issues by optimizing reaction conditions to improve yield and purity. The authors reported a scalable route using palladium-catalyzed cross-coupling reactions, achieving >95% purity with minimal byproducts.

Looking ahead, the versatility of 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine is expected to drive further innovation in drug discovery. Its unique structural features make it an attractive scaffold for the development of next-generation therapeutics, particularly in oncology and neurodegenerative diseases. Ongoing research is exploring its potential in covalent inhibitor design and as a platform for bifunctional molecules, paving the way for novel treatment strategies.

In conclusion, 4-(N-Boc-aminomethyl)-2-bromo-3-fluoropyridine (CAS: 1350885-66-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to PROTACs and imaging agents, reflecting its broad utility. As synthetic methodologies advance and its pharmacological potential is further unlocked, this compound is poised to play an increasingly prominent role in the development of innovative therapies.